4-chloro-N-(4-chloro-2,5-dimethoxyphenyl)benzamide

• IUPAC Name: 4-chloro-N-(4-chloro-2,5-dimethoxyphenyl)benzamide
• InChI: InChI=1S/C15H13Cl2NO3/c1-20-13-8-12(14(21-2)7-11(13)17)18-15(19)9-3-5-10(16)6-4-9/h3-8H,1-2H3,(H,18,19)
• InChI Key: CPPLAJYVWHGLLY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1NC(=O)C2=CC=C(C=C2)Cl)OC)Cl
• Molecular Formula: C15H13Cl2NO3
• Molecular Weight: 326.2 g/mol

Description

4-chloro-N-(4-chloro-2,5-dimethoxyphenyl)benzamide is a chemical compound with the molecular formula C15H13Cl2NO3. It has a molecular weight of 326.17. This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals.

Molecular Structure Analysis

The molecular structure of 4-chloro-N-(4-chloro-2,5-dimethoxyphenyl)benzamide consists of a benzamide core with chlorine and dimethoxyphenyl functional groups attached. The exact 3D structure can be viewed using specific software.

Scientific Research Applications

Synthesis and Chemical Properties

Research has explored the synthesis and properties of compounds structurally related to 4-chloro-N-(4-chloro-2,5-dimethoxyphenyl)benzamide. For instance, the ultrasound-assisted synthesis of novel derivatives for potential anti-tubercular applications has shown promising activity against Mycobacterium tuberculosis, highlighting the compound's relevance in drug discovery and green chemistry techniques (Nimbalkar et al., 2018). Similarly, the synthesis of polyamides and poly(amide-imide)s derived from related chemical structures underscores the material science application of such compounds, offering insights into their thermal stability, solubility, and potential for creating advanced materials (Saxena et al., 2003).

Pharmacological Research

In the realm of pharmacology, the structural analogs of 4-chloro-N-(4-chloro-2,5-dimethoxyphenyl)benzamide have been investigated for various biological activities. For example, studies on benzamide derivatives have identified compounds with significant antitumor activity, shedding light on the compound's potential use in cancer treatment (Fahim & Shalaby, 2019). Another study on the metabolism and disposition of a novel antineoplastic compound closely related to 4-chloro-N-(4-chloro-2,5-dimethoxyphenyl)benzamide in rats provides valuable information on its pharmacokinetics, further supporting its application in drug development (Zhang et al., 2011).

Environmental Applications

Research on the degradation of organic pollutants in water using advanced oxidation processes hints at the environmental applications of related chemical compounds. For instance, the study on chromate-induced activation of hydrogen peroxide for oxidative degradation of pollutants demonstrates the potential environmental benefit of related research, suggesting applications in water treatment technologies (Bokare & Choi, 2010).

Safety and Hazards

Sigma-Aldrich provides this product as-is and makes no representation or warranty whatsoever with respect to this product, including any warranty of merchantability, fitness for a particular purpose, or warranty against infringement of intellectual property rights of a third party.

Mechanism of Action

Target of Action

This compound is part of a collection of rare and unique chemicals provided to early discovery researchers

Result of Action

The molecular and cellular effects of 4-chloro-N-(4-chloro-2,5-dimethoxyphenyl)benzamide’s action are currently unknown . The outcomes would depend on the compound’s specific targets and the biochemical pathways it influences.